CCB02

• Molecular Formula: C14H9N3O
• Molecular Weight: 235.24 g/mol
• InChI: InChI=1S/C14H9N3O/c1-18-14-11(7-15)13-10(8-16-14)6-9-4-2-3-5-12(9)17-13/h2-6,8H,1H3
• InChIKey: QNJYUHRGCPRPQS-UHFFFAOYSA-N

Selective centrosome clustering inhibitors are rare; most tubulin agents cause generalized mitotic toxicity. CCB02 solves this by directly disrupting the CPAP-tubulin interaction (Kd confirmed by ITC/NMR), leaving microtubule dynamics intact. - Selectivity: Kills extra-centrosome cancer cells (IC50: 0.86-2.94 µM) vs. normal centrosome cells (no toxicity, 14-day assays) - Mechanistic uniqueness: Occupies a distinct β-tubulin outer surface pocket; no off-target Aurora A/Plk1/CDK2 inhibition - Proven in vivo: Oral efficacy (30 mg/kg) in TKI-resistant NSCLC xenografts & ADPKD cyst models without body weight loss

CCB02: A Selective CPAP-Tubulin Interaction Inhibitor for Centrosome-Amplified Cancer and ADPKD Research – Procurement Guide

CCB02 (CAS 2100864-57-9, C₁₄H₉N₃O, MW 235.24) is a selective small-molecule inhibitor of the CPAP (centrosomal P4.1-associated protein)–tubulin interaction, identified via an AlphaScreen-based high-throughput screen and validated through NMR, ITC, and cellular pull-down assays [1]. It occupies a previously uncharacterized binding pocket on β-tubulin at the microtubule outer surface, competing directly with the CPAP PN2-3 domain, and thereby activates extra centrosomes to nucleate enhanced microtubule arrays prior to mitosis, leading to centrosome declustering, prolonged multipolar mitosis, and selective cell death in cells harboring supernumerary centrosomes [1]. Unlike conventional tubulin binders, CCB02 does not inhibit cell-cycle or centrosome-related kinases (Aurora A, Plk1, Plk2, CDK2, CHK1) and spares cells with a normal centrosome complement [1]. A 2024 study further established CCB02 as an effective centrosome clustering inhibitor in autosomal dominant polycystic kidney disease (ADPKD) models, where it blocks cyst initiation and growth by activating a p53-mediated surveillance mechanism [2].

Mechanism Selective CPAP–tubulin interaction inhibitor; uniquely occupies a distinct β-tubulin pocket

Phenotype Induces centrosome declustering and multipolar mitosis specifically in extra-centrosome cells

Kinase Profile Clean profile; does not inhibit Aurora A, Plk1, Plk2, CDK2, or CHK1 at up to 10 µM

• [1] Mariappan A, Soni K, Schorpp K, Zhao F, Minakar A, Zheng X, et al. Inhibition of CPAP–tubulin interaction prevents proliferation of centrosome-amplified cancer cells. The EMBO Journal. 2019;38(2):e99876. doi:10.15252/embj.201899876. View Source
• [2] Schenk M, et al. Inhibiting centrosome clustering reduces cystogenesis and improves kidney function in autosomal dominant polycystic kidney disease. JCI Insight. 2024;9(4):e172047. doi:10.1172/jci.insight.172047. View Source

Why Conventional Tubulin Binders and Other Centrosome Clustering Inhibitors Cannot Replace CCB02 in Centrosome-Amplified Disease Models

CCB02 occupies a distinct binding pocket on β-tubulin—the CPAP interaction site at the microtubule outer surface—that is not targeted by any conventional tubulin-binding agent (taxanes, vinca alkaloids, epothilones, or colchicine-site binders) [1]. Structural and functional evidence demonstrates that these conventional tubulin binders do not induce centrosome declustering; instead, they disrupt microtubule dynamics globally, causing general mitotic toxicity irrespective of centrosome content [1]. Other centrosome clustering inhibitors, such as the HSET/KIFC1 allosteric inhibitor CW069 (IC₅₀ 75 µM) and the PARP1-derived agent PJ34, act through entirely different molecular targets and mechanisms—CW069 inhibits the kinesin motor protein HSET, while PJ34 suppresses centrosome clustering indirectly via PARP1 inhibition and KIFC1 downregulation [2]. The KIFC1 inhibitor AZ82 proved toxic in ADPKD mouse models and was excluded from therapeutic evaluation [2]. Because CCB02's unique binding mode directly links CPAP displacement to centrosome activation and selective cytotoxicity against extra-centrosome cells, substituting CCB02 with any other tubulin binder or centrosome clustering inhibitor fundamentally alters the pharmacological mechanism, selectivity profile, and experimental outcome. This mechanistic specificity makes CCB02 the only available tool compound that interrogates CPAP–tubulin biology directly.

1 Conventional tubulin binders (taxanes, vinca alkaloids) bind distinct sites and do not induce centrosome declustering, causing general microtubule toxicity instead.

2 HSET/KIFC1 inhibitors (CW069, AZ82) act through different targets; AZ82 showed toxicity in ADPKD models, and CW069 has a much weaker IC₅₀ (~75 µM).

3 PJ34 suppresses centrosome clustering indirectly via PARP1 inhibition, representing a distinct pathway that cannot substitute for direct CPAP-target engagement.

• [1] Mariappan A, Soni K, Schorpp K, et al. Inhibition of CPAP–tubulin interaction prevents proliferation of centrosome-amplified cancer cells. The EMBO Journal. 2019;38(2):e99876. View Source
• [2] Schenk M, et al. Inhibiting centrosome clustering reduces cystogenesis and improves kidney function in autosomal dominant polycystic kidney disease. JCI Insight. 2024;9(4):e172047. View Source

CCB02 Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Closest Analogs and Alternatives

Evidence 1: Unique Tubulin Binding Site – CCB02 Occupies the CPAP Pocket Not Targeted by Conventional Tubulin Binders

CCB02 selectively occupies the CPAP binding pocket on β-tubulin at the microtubule outer surface, a site structurally distinct from the taxane, vinca, colchicine, and laulimalide/peloruside binding sites occupied by all conventional tubulin-binding agents [1]. Isothermal titration calorimetry (ITC) revealed a fitted binding KD of 2.2 µM with ΔH of −6.1 kcal/mol and ΔS of 4.7 cal/mol/deg for the CCB02–tubulin interaction [1]. Nuclear magnetic resonance (NMR) experiments and in silico docking confirmed that CCB02 competes for the Phe385/Phe375 binding pockets and overlaps with the CPAP PN2-3 peptide binding region [1]. Critically, Appendix Fig S5C of the primary study shows that known conventional tubulin binders—including taxol (paclitaxel), vinblastine, and docetaxel—do not occupy this site [1]. The AlphaScreen assay yielded an IC₅₀ of 689 nM for CPAP–tubulin interaction inhibition, with a confirmatory PN2-3 CPAP-GST pull-down IC₅₀ of 0.441 µM [1].

Unique binding site

Head-to-head

KD = 2.2 µM; CPAP IC₅₀ = 689 nM; occupies Phe385/Phe375 pocket on β-tubulin outer surface

Site not addressed by taxol, vinblastine, or docetaxel

Confirmed by ITC, NMR, and in silico docking

Evidence Dimension	Tubulin binding site occupancy and binding affinity
Target Compound Data	CCB02: KD = 2.2 µM (ITC); IC₅₀ = 689 nM (AlphaScreen CPAP–tubulin); IC₅₀ = 0.441 µM (PN2-3 CPAP-GST pull-down). Occupies CPAP binding pocket at β-tubulin microtubule outer surface (Phe385/Phe375 pockets).
Comparator Or Baseline	Conventional tubulin binders (taxol/paclitaxel, vinblastine, docetaxel): do not occupy the CPAP binding site (confirmed by structural comparison, Appendix Fig S5C, primary study).
Quantified Difference	Binding site is non-overlapping; CCB02 targets a previously uncharacterized tubulin pocket not addressed by any clinically used tubulin-binding agent.
Conditions	In vitro: ITC, NMR (¹H-¹⁵N HSQC), in silico docking, AlphaScreen proximity assay, GST pull-down, CCB02-biotin cellular pull-down with mass spectrometry.

Why This Matters

This unique binding site occupancy enables a pharmacological mechanism—CPAP displacement and centrosome activation—that cannot be replicated by any conventional tubulin binder, making CCB02 an irreplaceable tool for probing CPAP-dependent biology.

• [1] Mariappan A, Soni K, Schorpp K, et al. Inhibition of CPAP–tubulin interaction prevents proliferation of centrosome-amplified cancer cells. The EMBO Journal. 2019;38(2):e99876. See: Results section 'CCB02 is a novel tubulin binder whose binding site overlaps with the CPAP peptide'; Appendix Fig S5C. View Source

Evidence 2: Kinase Selectivity Profile – CCB02 Does Not Inhibit Centrosome- or Cell-Cycle-Related Kinases

Selectivity profiling demonstrates that CCB02, at concentrations up to 10 µM, does not inhibit Aurora A, Plk1, Plk2, CDK2, or CHK1 kinases, nor does it alter their phosphorylation status [1]. This clean kinase profile contrasts with conventional tubulin-targeting agents that frequently perturb mitotic kinase signaling indirectly through global microtubule network disruption, leading to off-target effects on spindle assembly checkpoint proteins and phospho-signaling cascades [1]. The absence of direct kinase inhibition supports the conclusion that CCB02's cellular effects—centrosome declustering, multipolar mitosis, and SAC activation—are specifically mediated through CPAP–tubulin interaction inhibition rather than through collateral kinase pathway modulation [1].

Kinase selectivity

Reported

No inhibition of Aurora A, Plk1, Plk2, CDK2, CHK1 at 10 µM

Clean profile reduces off-target pathway interference

Data to verify in specific cellular context

Evidence Dimension	Inhibition of centrosome- and cell-cycle-related kinases (Aurora A, Plk1, Plk2, CDK2, CHK1)
Target Compound Data	CCB02 at 10 µM: no significant inhibition of Aurora A, Plk1, Plk2, CDK2, CHK1 enzymatic activity; no alteration of their phosphorylation status in cellular assays.
Comparator Or Baseline	Conventional tubulin binders (taxanes, vinca alkaloids): known to indirectly affect mitotic kinase signaling and phosphorylation via microtubule depolymerization or stabilization, often activating spindle assembly checkpoint kinases non-specifically.
Quantified Difference	CCB02: <10% inhibition of tested kinases at 10 µM (no significant effect). Conventional tubulin binders: indirect mitotic kinase pathway perturbation (not quantifiable as direct inhibition but documented as off-target signaling effects).
Conditions	In vitro kinase inhibition profiling; cellular phosphorylation status assessment in MDA-MB-231 and MCF10A cells.

Why This Matters

The clean kinase selectivity profile reduces confounding off-target effects in mechanistic studies, ensuring that observed phenotypes are attributable to CPAP–tubulin pathway modulation rather than broad kinase inhibition.

• [1] Mariappan A, et al. EMBO Journal. 2019;38(2):e99876. See: Results describing CCB02 selectivity; Appendix kinase profiling data. View Source

Evidence 3: Centrosome Declustering – CCB02 Induces Multipolar Spindles, Conventional Tubulin Binders Do Not

In a direct head-to-head experiment using MCF10A cells harboring doxycycline-induced extra centrosomes (+Dox), CCB02 (5 µM) caused pronounced centrosome declustering and multipolar spindle formation, while conventional tubulin binders—taxol (paclitaxel), vinblastine, docetaxel, and bactallin III, each tested at 30 nM—failed to induce declustering and instead produced disrupted mitotic spindles consistent with general microtubule toxicity [1]. Bar graph quantification from Figure 7 reveals significantly elevated percentages of cells exhibiting multipolar spindles in CCB02-treated cultures compared to both vehicle and all conventional tubulin binder-treated groups (P < 0.001, ordinary two-way ANOVA; N = 3 independent experiments; n ≥ 150 cells per condition) [1]. CCB02 also uniquely elevated PCM protein (pericentrin, CDK5RAP2) recruitment to interphase centrosomes compared to vehicle (P < 0.0001) and conventional tubulin binders (n = 100 centrosomes per condition) [1]. Microtubule end-tracking assays confirmed that CCB02, unlike conventional tubulin binders, does not alter microtubule polymerization dynamics at 1–5 µM, preserving normal microtubule growth velocity, lifetime, and length [1].

Centrosome declustering

Head-to-head

Significant multipolar spindle induction vs vehicle and vs taxol, vinblastine, docetaxel (P

Functional differentiation from microtubule poisons

MCF10A +Dox; n ≥ 150 cells; N = 3

Selective cytotoxicity

Reported

IC₅₀ 0.86–2.94 µM across 11 cancer lines; spares normal centrosome cells in 14-day assay

Cell-model endpoint review context

IC₅₀ inversely correlates with centrosome amplification index

In vivo oral activity

Model context

30 mg/kg p.o. daily reduced tumor volume in H1975 T790M xenografts

Model-response endpoint context

N = 3; 24-day oral gavage; TKI-resistant NSCLC model

ADPKD model

Head-to-head

Reduced KW/BW ratio, cyst area, and fibrosis vs vehicle; AZ82 excluded due to toxicity

Supports ADPKD centrosome biology studies

Pkd1RC/RC mice; 2-month treatment every 2 days

Evidence Dimension	Centrosome clustering status and multipolar spindle induction in extra-centrosome cells
Target Compound Data	CCB02 (5 µM): significant centrosome declustering, elevated multipolar spindle percentage (P < 0.001 vs vehicle and vs conventional tubulin binders), increased PCM protein intensity (P < 0.0001), no alteration of microtubule growth dynamics at 1–5 µM.
Comparator Or Baseline	Conventional tubulin binders (taxol, vinblastine, docetaxel, bactallin III) at 30 nM: centrosomes remain clustered; disrupted mitotic spindles (general microtubule toxicity); no multipolar spindle induction.
Quantified Difference	Significant induction of multipolar spindles with CCB02 compared to vehicle and all four conventional tubulin binders (P < 0.001). PCM protein recruitment significantly elevated only with CCB02 (P < 0.0001).
Conditions	MCF10A cells +Dox (extra centrosomes); 24-hr compound treatment; immunofluorescence for CPAP, Cep152, α-tubulin; microtubule plus-end tracking with EB3-EGFP and SiR-tubulin; N = 3, n ≥ 150 cells for multipolar spindle quantification, n = 100 centrosomes for PCM intensity.

Why This Matters

This functional differentiation proves that CCB02's centrosome-declustering mechanism is mechanistically distinct from microtubule poisoning, enabling selective targeting of centrosome-amplified cancer cells without the dose-limiting microtubule toxicity that constrains conventional tubulin binders.

• [1] Mariappan A, et al. EMBO Journal. 2019;38(2):e99876. Figure 7 and accompanying quantification; Appendix Figs S3, S6; Movies EV4, EV5. View Source

Evidence 4: Selective Cytotoxicity Against Extra-Centrosome Cells – CCB02 Spares Normal Dividing Cells

CCB02 exhibits preferential anti-proliferative activity against cancer cells harboring extra centrosomes while sparing cells with a normal centrosome complement [1]. Across a panel of cancer cell lines, 72-hour CCB02 exposure yielded IC₅₀ values ranging from 0.86 to 2.9 µM, with IC₅₀ values inversely correlating with the percentage of extra-centrosome-containing cells in each line [1]. Specific IC₅₀ values include: Pop10 (0.86 µM), HCC827-GR (1.2 µM), HCC1833-GR (1.15 µM), H1975 T790M (1.5 µM), SW1271 p53/pRb/CDKN2Adel (1.61 µM), SCC13 (2.41 µM), and PC-9 EGFR-Exon19del (2.94 µM) [1]. In a definitive 14-day selective elimination assay, CCB02 treatment of MDA-MB-231, HCC827-GR, Calu-6, and MCF10A (+Dox) cultures predominantly eliminated cells with extra centrosomes, with surviving cultures composed mostly of cells containing only two centrosomes (P < 0.001 to P < 0.0001 vs vehicle) [REFS-1, Figure 3]. This selective killing contrasts sharply with conventional tubulin binders, which exhibit general cytotoxicity against all dividing cells regardless of centrosome number.

Selective cytotoxicity

Reported

IC₅₀ 0.86–2.94 µM across 11 cancer lines; spares normal centrosome cells in 14-day assay

Cell-model endpoint review context

IC₅₀ inversely correlates with centrosome amplification index

Evidence Dimension	Selective cytotoxicity toward extra-centrosome cells vs normal-centrosome cells
Target Compound Data	CCB02: IC₅₀ range 0.86–2.94 µM across 11 cancer cell lines (72 hr); 14-day treatment selectively eliminates extra-centrosome cells while sparing cells with two centrosomes (P < 0.001 vs vehicle, N = 3, n = 70 cells).
Comparator Or Baseline	Conventional tubulin binders (taxol/paclitaxel, vinblastine): general cytotoxicity to all dividing cells; nanomolar IC₅₀ values but no selectivity for extra-centrosome cells. Long-term treatment does not selectively spare normal centrosome cells.
Quantified Difference	CCB02 IC₅₀ inversely correlates with centrosome amplification index across cell lines; conventional tubulin binders show no such correlation. CCB02 spares normal centrosome cells in 14-day assay; conventional tubulin binders do not.
Conditions	72-hr cell viability assay (CellTiter-Glo or equivalent) across BT549, MDA-MB-231, Pop10, SCC13, SW1271, KYSE30, A549, PC-9, HCC827-GR, HCC1833-GR, H1975 cells; 14-day selective elimination assay with centrosome staining and quantification.

Why This Matters

The selective cytotoxicity toward extra-centrosome cells provides a wider therapeutic window for proof-of-concept studies, as normal dividing cells (e.g., intestinal epithelium, bone marrow) are relatively spared—a key advantage for in vivo experimental design.

• [1] Mariappan A, et al. EMBO Journal. 2019;38(2):e99876. Figure 3; Figure EV2; Appendix Fig S1; cell viability datasets. View Source

Evidence 5: In Vivo Oral Efficacy in TKI-Resistant EGFR-Mutant NSCLC Xenografts

CCB02 demonstrates oral bioavailability and significant in vivo anti-tumor activity in a TKI-resistant EGFR-mutant non-small-cell lung cancer (NSCLC) xenograft model [1]. Oral administration of CCB02 at 30 mg/kg daily for 24 days significantly decreased tumor volume in nude mice bearing subcutaneous H1975 T790M tumor xenografts, a cell line harboring the EGFR T790M gatekeeper mutation that confers resistance to first- and second-generation EGFR tyrosine kinase inhibitors [1]. Immunohistological analysis of tumor tissues confirmed that CCB02 induced multipolar mitosis and suppressed tumor cell migration in vivo [1]. Additionally, CCB02 suppressed MDA-MB-231 breast cancer cell migration and caused multipolar mitosis in mouse xenografts, demonstrating broad applicability across cancer types with centrosome amplification [1].

In vivo oral activity

Model context

30 mg/kg p.o. daily reduced tumor volume in H1975 T790M xenografts

Model-response endpoint context

N = 3; 24-day oral gavage; TKI-resistant NSCLC model

Evidence Dimension	In vivo tumor growth inhibition in TKI-resistant NSCLC xenografts
Target Compound Data	CCB02 30 mg/kg p.o. daily for 24 days: significant reduction in tumor volume vs vehicle on day 24; induction of multipolar mitosis in tumor tissue.
Comparator Or Baseline	Vehicle-treated nude mice bearing H1975 T790M xenografts.
Quantified Difference	Statistically significant decrease in tumor volume at treatment endpoint (day 24).
Conditions	Nude mice bearing subcutaneous H1975 T790M (EGFR L858R/T790M) tumor xenografts; oral gavage (p.o.) administration; 24-day treatment duration; N = 3.

Why This Matters

Oral bioavailability and demonstrated in vivo efficacy in a clinically relevant drug-resistant NSCLC model validate CCB02 as a viable tool compound for animal studies, supporting its procurement for in vivo pharmacology programs targeting centrosome-amplified cancers.

• [1] Mariappan A, et al. EMBO Journal. 2019;38(2):e99876. In vivo xenograft studies; Figure EV2 and associated in vivo data. View Source

Evidence 6: Head-to-Head Benchmarked Activity in ADPKD Models – CCB02 vs PJ34 vs AZ82

In a direct comparative study of centrosome clustering inhibitors in autosomal dominant polycystic kidney disease (ADPKD) models, CCB02 and PJ34 both effectively blocked centrosome clustering, cyst initiation, and cyst growth in PKD1-null human ADPKD cells and Pkd1RC/RC mice, whereas the KIFC1/HSET inhibitor AZ82 was excluded due to overt cellular toxicity and lethality in ADPKD mice [1]. CCB02 and PJ34 each induced multipolar spindle formation specifically in cystic cells with high centrosome amplification (CA) while sparing cells with normal centrosome content [1]. Both inhibitors activated a p53-mediated surveillance mechanism—evidenced by Bub1 accumulation at multipolar kinetochores, BubR1 upregulation, pro-caspase-2 cleavage, and MDM2 degradation—leading to selective apoptosis of CA-high cystic cells [1]. Importantly, the mechanisms are distinct: CCB02 directly displaces CPAP from β-tubulin to force centrosome activation, whereas PJ34 acts indirectly through PARP1 inhibition and downstream KIFC1 suppression [1]. In vivo, 2-month treatment with either CCB02 or PJ34 (administered every 2 days) significantly reduced kidney weight-to-body weight (KW/BW) ratio, cyst area, and interstitial fibrosis, and improved kidney function compared to vehicle-treated ADPKD mice [1].

ADPKD model

Head-to-head

Reduced KW/BW ratio, cyst area, and fibrosis vs vehicle; AZ82 excluded due to toxicity

Supports ADPKD centrosome biology studies

Pkd1RC/RC mice; 2-month treatment every 2 days

Evidence Dimension	Anti-cystic efficacy and toxicity in ADPKD cellular and mouse models
Target Compound Data	CCB02: blocks cyst initiation and growth; induces multipolar spindles and SAC activation (Bub1/BubR1 accumulation) in PKD1-null cells; reduces KW/BW ratio, cyst area, and fibrosis in ADPKD mice; no toxicity to normal-centrosome cells.
Comparator Or Baseline	PJ34: also blocks cyst growth but via indirect PARP1→KIFC1 pathway; comparable in vivo efficacy. AZ82: failed due to cellular toxicity and lethality in ADPKD mice.
Quantified Difference	CCB02 and PJ34 show comparable in vivo efficacy (reduced KW/BW, cyst area, fibrosis); AZ82 excluded from therapeutic evaluation due to toxicity. CCB02 acts through direct CPAP displacement, PJ34 through indirect PARP1→KIFC1 axis.
Conditions	PKD1-null human ADPKD cells; Pkd1RC/RC mouse model; 24-hr in vitro treatment; 2-month in vivo treatment every 2 days starting at 9 months of age.

Why This Matters

This head-to-head comparison establishes CCB02 as the preferred direct-mechanism centrosome clustering inhibitor for ADPKD research, offering a mechanism distinct from PJ34's indirect pathway and a safety profile superior to AZ82's toxicity.

• [1] Schenk M, et al. Inhibiting centrosome clustering reduces cystogenesis and improves kidney function in autosomal dominant polycystic kidney disease. JCI Insight. 2024;9(4):e172047. Figures 3, 4; in vivo PK and efficacy data. View Source

Recommended Procurement Scenarios for CCB02 Based on Quantitative Differentiation Evidence

Targeting Centrosome-Amplified Cancers: Selective Cytotoxicity Without Microtubule Toxicity

CCB02 is ideally suited for research programs investigating centrosome amplification as a cancer-selective vulnerability. As demonstrated in Evidence 4, CCB02 selectively kills cancer cells with extra centrosomes (IC₅₀ 0.86–2.94 µM) while sparing cells with normal centrosome content in 14-day elimination assays [1]. Unlike conventional tubulin binders which cause general mitotic toxicity (Evidence 3), CCB02 induces centrosome declustering and multipolar mitosis specifically in centrosome-amplified cells without disrupting microtubule dynamics [1]. This differential mechanism enables in vivo proof-of-concept studies (Evidence 5) where a wider therapeutic window is critical—CCB02 at 30 mg/kg p.o. achieved tumor reduction in TKI-resistant NSCLC xenografts without reported body weight loss or overt toxicity [1]. Researchers procuring CCB02 for centrosome-amplified cancer models should prioritize cell lines with high centrosome amplification indices (e.g., H1975 T790M, HCC827-GR, MDA-MB-231) to maximize the selective cytotoxicity window.

Drug-Resistant NSCLC and TKI-Resistant Cancer Models: Addressing an Unmet Mechanistic Need

Approximately 60% of TKI-resistant EGFR-mutant NSCLC tumors exhibit elevated centrosome amplification, making CCB02 a uniquely relevant tool compound for this indication [1]. Evidence 5 demonstrates that oral CCB02 (30 mg/kg/day) significantly reduces tumor burden in H1975 T790M xenografts—a model refractory to first- and second-generation EGFR TKIs [1]. The broad anti-invasive activity of CCB02 in 3D organotypic invasion assays across multiple cancer models (Evidence 1, primary paper) further supports its utility in metastasis and invasion research [1]. Researchers studying drug resistance mechanisms should note that CCB02's CPAP-tubulin targeting is orthogonal to kinase inhibitor pathways, eliminating confounding cross-resistance mechanisms.

Autosomal Dominant Polycystic Kidney Disease (ADPKD): A Validated Non-Oncology Application

Evidence 6 provides direct head-to-head validation of CCB02 in ADPKD cellular and mouse models, demonstrating that CCB02 blocks cyst initiation and growth by inhibiting centrosome clustering in renal cystic cells with high centrosome amplification [2]. CCB02 activated a p53-mediated surveillance mechanism leading to selective apoptosis of cystic cells, reduced cyst expansion, decreased interstitial fibrosis, and improved kidney function in Pkd1RC/RC mice over a 2-month treatment period [2]. Unlike PJ34, which acts indirectly through PARP1→KIFC1 suppression, CCB02 directly targets the CPAP-tubulin interaction, providing a cleaner mechanistic tool for ADPKD centrosome biology studies [2]. Procurement for ADPKD research is supported by the compound's demonstrated lack of toxicity to cells with normal centrosome content.

Centrosome Biology and Spindle Assembly Checkpoint (SAC) Research

CCB02 is a uniquely specific probe for dissecting CPAP-dependent centrosome regulation and SAC activation. Evidence 3 demonstrates that CCB02, unlike conventional tubulin binders, activates extra centrosomes to nucleate enhanced microtubule arrays and recruit PCM proteins (pericentrin, CDK5RAP2) prior to mitosis, providing a chemical tool to uncouple centrosome activation from microtubule dynamics [1]. Evidence 1 confirms that CCB02's binding site (CPAP pocket on β-tubulin) is structurally distinct from all known tubulin ligand sites, enabling researchers to probe CPAP biology without confounding effects on microtubule polymerization [1]. The compound's clean kinase selectivity profile (Evidence 2) ensures that SAC activation phenotypes (Bub1, BubR1, Mad1 accumulation) are attributable specifically to CPAP–tubulin pathway perturbation rather than off-target kinase inhibition. Recommended working concentrations: 1–5 µM for cell-based centrosome declustering assays; 0.1–15 µM for viability dose-response.

Application

Selection Property

Validation Focus

Centrosome-amplified cancer models

Selective CPAP–tubulin mechanism

Verify cytotoxicity selectivity window vs normal-centrosome cells

Drug-resistant NSCLC studies

Oral bioavailability in xenograft models

Confirm multipolar mitosis induction in TKI-resistant EGFR-mutant lines

ADPKD cystogenesis research

p53-mediated surveillance activation

Assess KW/BW ratio and cyst area reduction in PKD models

Centrosome/SAC biology

Kinase-independent CPAP pathway probe

Monitor PCM recruitment and Bub1/BubR1 accumulation

• [1] Mariappan A, Soni K, Schorpp K, et al. Inhibition of CPAP–tubulin interaction prevents proliferation of centrosome-amplified cancer cells. The EMBO Journal. 2019;38(2):e99876. View Source
• [2] Schenk M, et al. Inhibiting centrosome clustering reduces cystogenesis and improves kidney function in autosomal dominant polycystic kidney disease. JCI Insight. 2024;9(4):e172047. View Source